4-chloro-5-{[(phenylmethyl)oxy]methyl}-2-propyl-1H-imidazole

• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol
• IUPAC Name: 4-chloro-5-(phenylmethoxymethyl)-2-propyl-1H-imidazole
• InChI: InChI=1S/C14H17ClN2O/c1-2-6-13-16-12(14(15)17-13)10-18-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,16,17)
• InChI Key: ROZRCHZRMAVASE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=C(N1)COCC2=CC=CC=C2)Cl

Description

4-chloro-5-{[(phenylmethyl)oxy]methyl}-2-propyl-1H-imidazole is a useful research compound. Its molecular formula is C14H17ClN2O and its molecular weight is 264.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-{1-cyano-2-[(phenylmethyl)oxy]ethyl}butanamide (1.60 g, 6.5 mmol), triphenylphosphine (4.3 g, 16.3 mmol), and carbon tetrachloride (1.6 mL, 16.3 mmol) in acetonitrile (65 mL) was heated at 42° C. for 12 h. The reaction was then concentrated and the residue was stirred in CH2Cl2 (70 mL) and 0.5 N NaOH (60 mL) for 15 min. The organic layer was isolated, dried (Na2SO4), filtered, concentrated and the residue was purified by silica gel flash column chromatography (5-40% EtOAc:hexanes) to give the title compound as a light yellow solid, in assumed quantitative yield due to inseparable triphenylphosphine oxide. 1H NMR (400 MHz, CDCl3) δ 7.30-7.40 (m, 5H), 4.52 (s, 4H), 2.58-2.68 (m, 2H), 1.68-1.82 (m, 2H), 0.97 (t, 3H).